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Compound of Interest

Compound Name: GSK840

Cat. No.: B10814840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selective RIPK3 inhibitor, GSK840, with a

focus on its cross-reactivity with the closely related kinase, RIPK1. The information presented

is supported by experimental data to aid researchers in evaluating its suitability for their

studies.

Executive Summary
GSK840 is a potent and highly selective inhibitor of Receptor-Interacting Protein Kinase 3

(RIPK3), a key regulator of necroptosis.[1][2][3] Experimental evidence demonstrates that

GSK840 has minimal to no cross-reactivity with RIPK1, another critical kinase in the

necroptosis pathway. This high selectivity makes GSK840 a valuable tool for specifically

dissecting the role of RIPK3 in cellular signaling and disease models.

Quantitative Data Comparison
The following table summarizes the inhibitory activity of GSK840 against human RIPK3 and

RIPK1.
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Compound Target Kinase Assay Type IC50 (nM) Reference

GSK840 RIPK3
Kinase Activity

Assay
0.3 [1]

Binding Assay 0.9 [1]

GSK840 RIPK1
Kinase Activity

Assay

No significant

inhibition

observed

[4]

Signaling Pathways
The necroptosis signaling cascade is a regulated cell death pathway initiated by various stimuli,

including TNF-α. Both RIPK1 and RIPK3 are central to this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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